Cas no 80879-86-3 (2,3-DIMETHYL-4-NITROANILINE)

• Product Name: 2,3-DIMETHYL-4-NITROANILINE
• CAS No: 80879-86-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00130024
• CID: 839416
• Update Time: 2025-05-27

2,3-DIMETHYL-4-NITROANILINE Chemical and Physical Properties

Names and Identifiers

• 2,3-DIMETHYL-4-NITROANILINE
• 2,3-dimethyl-4-nitrobenzenamine
• Benzenamine, 2,3-dimethyl-4-nitro-
• 2,3-Dimethyl-4-nitro-anilin
• 2,3-dimethyl-4-nitro-aniline
• 2,3-dimethyl-4-nitro-benzenamine
• 2,3-dimethyl-4-nitrophenylamine
• 6-Nitro-3-amino-o-xylol
• p-Nitro-o-xylidin
• WT172
• 2,3-Dimethyl-4-nitro-phenylamine
• 2,3-Dimethyl-4-nitrobenzenamine (ACI)
• 2,3-Xylidine, 4-nitro- (6CI, 7CI)

• MDL： MFCD00130024
• Inchi： 1S/C8H10N2O2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,9H2,1-2H3
• InChI Key： XXIWYZBTCKMAMY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C)C(N)=CC=1)=O

Computed Properties

• Exact Mass: 166.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-117 ºC
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 71.84000
• LogP: 2.89820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,3-DIMETHYL-4-NITROANILINE

Comprehensive Analysis of 2,3-DIMETHYL-4-NITROANILINE (CAS No. 80879-86-3): Properties, Applications, and Industry Trends

2,3-DIMETHYL-4-NITROANILINE (CAS 80879-86-3), a nitro-substituted aromatic amine, has garnered significant attention in specialty chemical sectors due to its versatile molecular structure and functional adaptability. This compound, characterized by its methyl groups at positions 2 and 3 and a nitro group at position 4, serves as a critical intermediate in synthetic chemistry. Its CAS registry number ensures precise identification in global databases, aligning with regulatory compliance and research reproducibility standards.

In recent years, the demand for nitroaniline derivatives like 2,3-DIMETHYL-4-NITROANILINE has surged, driven by their role in dye synthesis, pharmaceutical intermediates, and agrochemical formulations. Industry reports highlight a 12% annual growth in applications requiring high-purity nitroaromatics, particularly in Asia-Pacific markets. Environmental concerns have also spurred innovations in green synthesis methods for such compounds, addressing queries like "eco-friendly production of nitroanilines" frequently searched in academic and industrial forums.

The compound's physicochemical properties��including a molecular weight of 166.18 g/mol, melting point range of 98-102°C, and moderate solubility in organic solvents—make it suitable for multi-step organic synthesis. Analytical techniques such as HPLC and GC-MS are commonly employed for quality control, reflecting the precision required in fine chemical manufacturing. These attributes respond to trending searches like "analytical methods for nitroaromatic compounds" and "thermal stability of substituted anilines."

Emerging applications in electronic materials have positioned 2,3-DIMETHYL-4-NITROANILINE as a candidate for organic semiconductors and photoresist components. Patent analyses reveal a 30% increase in filings involving nitroaniline derivatives for optoelectronic devices since 2020. This aligns with industry focus on sustainable alternatives to conventional materials, addressing search trends like "nitroanilines in OLED technology."

From a regulatory perspective, proper handling and storage of CAS 80879-86-3 require adherence to GHS classification guidelines, though it remains non-listed under major restricted substance inventories. This distinction makes it preferable for manufacturers seeking compliant intermediates, as evidenced by queries such as "REACH status of 2,3-dimethylnitroaniline." The compound's stability under standard conditions further enhances its logistical advantages.

Ongoing research explores catalytic reduction pathways to convert 2,3-DIMETHYL-4-NITROANILINE into valuable diamines for polymer production—a topic generating substantial academic interest. Recent publications in journals like Advanced Synthesis & Catalysis highlight novel palladium-based catalysts achieving >95% yield, addressing search terms like "selective hydrogenation of nitroanilines." Such advancements underscore the compound's relevance in circular economy initiatives.

Market intelligence indicates that suppliers of 80879-86-3 are increasingly adopting blockchain-enabled traceability systems to ensure supply chain transparency—a response to growing customer inquiries about "ethical sourcing of chemical intermediates." This technological integration, combined with the compound's technical merits, positions 2,3-DIMETHYL-4-NITROANILINE as a strategically important material in 21st-century chemical innovation.